H-Met-Gly-Met-OH

• CAS RN: 14486-10-3
• Molecular Formula: C12H23N3O4S2
• Molecular Weight: 337.5 g/mol
• IUPAC Name: (2S)-2-[[2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]acetyl]amino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C12H23N3O4S2/c1-20-5-3-8(13)11(17)14-7-10(16)15-9(12(18)19)4-6-21-2/h8-9H,3-7,13H2,1-2H3,(H,14,17)(H,15,16)(H,18,19)/t8-,9-/m0/s1
• InChI Key: UZVKFARGHHMQGX-IUCAKERBSA-N
• Isomeric SMILES: CSCC[C@@H](C(=O)NCC(=O)N[C@@H](CCSC)C(=O)O)N
• SMILES: CSCCC(C(=O)NCC(=O)NC(CCSC)C(=O)O)N
• sequence: MGM

Description

Met-Gly-Met is an oligopeptide.

Scientific Research Applications

Structural and Spectroscopic Analysis

A study by Koleva et al. (2006) analyzed hydrogensquarates of glycine-containing tripeptides, including H-Met-Gly-Gly-OH. Employing quantum chemical calculations and spectroscopic methods, the research aimed to understand the structural characteristics stabilized by intermolecular hydrogen bonds. This research provides foundational knowledge on the structural properties of similar tripeptides, contributing to a broader understanding of peptide interactions and stability mechanisms Koleva, B., Kolev, T., & Spiteller, M. (2006). Biopolymers.

Oxidation Pathway Investigation

Glišić et al. (2011) conducted a spectroscopic and electrochemical study on the oxidation pathways of glycyl-d,l-methionine (H-Gly-d,l-Met-OH) induced by gold(III), exploring the complexation and oxidation mechanisms. This study provides insights into the chemical behavior of methionine-containing peptides upon interaction with metal ions, which is relevant for understanding the peptide's stability and reactivity under various conditions Glišić, B. Đ., Rajković, S., Stanić, Z., & Djuran, M. (2011). Gold Bulletin.

Interaction with Cisplatin

Research by Hahn et al. (2001) on the interaction of cisplatin with methionine- and histidine-containing peptides, including H-Gly-Met-OH, revealed how cisplatin preferentially binds and reacts with these peptides. This work contributes to our understanding of cisplatin's mechanism of action, particularly its affinity for methionine residues, which is critical in the context of its use as an anticancer drug Hahn, M., Kleine, M., & Sheldrick, W. (2001). JBIC Journal of Biological Inorganic Chemistry.